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Compound of Interest

Compound Name: NSC693868

Cat. No.: B106313 Get Quote

Application Notes and Protocols for NSC693868
For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed experimental

protocols for the use of NSC693868, a selective inhibitor of Cyclin-Dependent Kinases (CDKs)

and Glycogen Synthase Kinase-3 (GSK-3), in a cell culture setting.

Compound Information
NSC693868 is a small molecule inhibitor with selectivity for CDK1, CDK5, and GSK-3β. Its

inhibitory activities make it a valuable tool for studying the cellular processes regulated by

these kinases, including cell cycle progression, neuronal function, and signal transduction

pathways.

Identifier Value

NSC Number 693868

CAS Number 40254-90-8

Molecular Formula C₉H₇N₅

Quantitative Data
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The following table summarizes the in vitro inhibitory potency of NSC693868 against its primary

kinase targets.

Target Kinase IC₅₀ (µM)

cdk1/cyclin B 0.6[1]

cdk5/p25 0.4[1]

GSK-3 1[1]

Signaling Pathway
NSC693868 exerts its biological effects by inhibiting key kinases involved in cell cycle

regulation and cellular signaling. The diagram below illustrates the signaling pathways targeted

by NSC693868.
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Seed Cells in 96-well Plate

Treat with NSC693868

Incubate for 48-72h

Add MTT Reagent

Incubate for 4h

Add Solubilization Solution

Measure Absorbance at 570nm

 

Seed & Treat Cells with NSC693868

Harvest and Fix Cells in 70% Ethanol

Stain with Propidium Iodide

Analyze by Flow Cytometry
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Cell Lysis and Protein Quantification

SDS-PAGE and Protein Transfer

Blocking and Primary Antibody Incubation

Secondary Antibody Incubation

Chemiluminescent Detection

 

Differentiate SH-SY5Y Cells

Pre-treat with NSC693868

Expose to Neurotoxin

Assess Cell Viability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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